Cas no 1805229-50-8 (4-Chloro-3-methyl-5-nitromandelic acid)

• Product Name: 4-Chloro-3-methyl-5-nitromandelic acid
• CAS No: 1805229-50-8
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 4942420
• Update Time: 2025-06-08

4-Chloro-3-methyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-5-nitromandelic acid

• Inchi： 1S/C9H8ClNO5/c1-4-2-5(8(12)9(13)14)3-6(7(4)10)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： CJUIVAYTWLFOFN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on 4-Chloro-3-methyl-5-nitromandelic acid

Introduction to 4-Chloro-3-methyl-5-nitromandelic Acid (CAS No. 1805229-50-8)

4-Chloro-3-methyl-5-nitromandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805229-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a mandelic acid backbone, which endows it with unique chemical and pharmacological properties. The structural features of 4-Chloro-3-methyl-5-nitromandelic acid make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Chloro-3-methyl-5-nitromandelic acid consists of a benzene ring substituted with a chlorine atom at the 4-position, a methyl group at the 3-position, and a nitro group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and potential applications in synthetic chemistry. The presence of the nitro group not only enhances its utility as a building block for more complex molecules but also influences its electronic properties, making it a valuable candidate for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group can be readily reduced to an amine under specific conditions, which opens up possibilities for generating derivatives with different biological activities. This property has been exploited in various research endeavors aimed at developing new drugs targeting inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 4-Chloro-3-methyl-5-nitromandelic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways relevant to human health. For instance, studies have shown that derivatives of 4-Chloro-3-methyl-5-nitromandelic acid exhibit inhibitory effects on certain kinases and proteases, which are key players in cellular signaling pathways associated with diseases such as diabetes and cancer.

The synthesis of 4-Chloro-3-methyl-5-nitromandelic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to optimize the production of this compound while minimizing environmental impact.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 4-Chloro-3-methyl-5-nitromandelic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives with enhanced therapeutic profiles. These computational techniques are complemented by experimental validations, ensuring that hypotheses generated from theoretical studies are accurately reflected in real-world applications.

The pharmacological evaluation of 4-Chloro-3-methyl-5-nitromandelic acid has revealed several promising avenues for therapeutic intervention. In vitro studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, preliminary in vivo experiments suggest that derivatives derived from this compound may exhibit antiviral properties, making them attractive candidates for further development against emerging infectious diseases.

The versatility of 4-Chloro-3-methyl-5-nitromandelic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored as a material for developing advanced materials with unique electronic properties. For instance, its ability to undergo controlled chemical modifications allows researchers to tailor its electronic characteristics for applications in organic electronics and nanotechnology.

As research continues to uncover new applications for 4-Chloro-3-methyl-5-nitromandelic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications, bringing new treatments to patients suffering from various diseases.

The future prospects for 4-Chloro-3-methyl-5-nitromandelic acid are bright, with ongoing studies focusing on optimizing its synthesis and expanding its range of applications. Innovations in synthetic methodologies and computational chemistry are expected to further enhance its utility as a building block for novel therapeutics. Moreover, as regulatory frameworks evolve to support innovative drug development, compounds like 4-Chloro-3-methyl-5-nitromandelic acid are poised to play a significant role in addressing unmet medical needs.